3-Ethoxyoxan-4-amine

• IUPAC Name: 3-ethoxyoxan-4-amine
• InChI: InChI=1S/C7H15NO2/c1-2-10-7-5-9-4-3-6(7)8/h6-7H,2-5,8H2,1H3
• InChI Key: BRHMISIZVJYWHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1COCCC1N
• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol

Description

3-Ethoxyoxan-4-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as 4-ethoxyoxan-3-amine or EOXA and has a molecular formula of C5H10N2O2.

Scientific Research Applications

Crystal Structure and Chemical Properties

The crystal structure and chemical properties of compounds related to 3-Ethoxyoxan-4-amine have been studied extensively. For example, the crystal structure, protolytic properties, and alkylating activity of 3-(1-amino-ethylidene)-2-methoxy-2-oxo-2,3-dihydro-2λ5-benzo[e][1,2]oxaphosphinin-4-one were determined, revealing its existence in a solid state as a keto-amine form and exhibiting high alkylating activity (Budzisz et al., 2005).

Biological Effects and Applications

Related compounds to this compound have been found to have potential biological applications. For instance, (4-Methoxy-benzylidene)-(3-methoxy-phenyl)-amine, a nitrogen analog of stilbene, has shown inhibition of tyrosinase activity and potential as a skin whitening agent (Choi et al., 2002).

Material Science and Engineering

In the field of material science, research has been conducted on water-soluble blue fluorescence-emitting hyperbranched polysiloxanes containing hydroxyl and primary amine groups, like this compound. These materials are notable for their bright blue fluorescence under UV light and potential applications in the fabrication of fluorescent materials (Niu et al., 2016).

Synthesis and Chemical Reactions

Compounds related to this compound are used in various chemical syntheses. For instance, the 2-(1,3-Dioxan-2-yl)ethylsulfonyl group has been employed as a new versatile protecting and activating group for amine synthesis, demonstrating the utility of similar structures in organic synthesis (Sakamoto et al., 2006).

Medicinal Chemistry and Drug Development

In medicinal chemistry, derivatives of compounds similar to this compound are synthesized for potential therapeutic applications. For example, antineoplastic agents like 3,4-methylenedioxy-5,4'-dimethoxy-3'-amino-Z-stilbene have been synthesized and evaluated for their inhibitory activity against cancer cell lines (Pettit et al., 2003).

Mechanism of Action

Pharmacokinetics

Pharmacokinetics deals with the in vivo fate or disposition processes of the drug (i.e., how the body does to the drug) that determine drug exposure in the body and therefore pharmacological effects . In general, drug molecules undergo four main disposition processes in the body, namely absorption, distribution, metabolism, and excretion (ADME, the so-called four components of pharmacokinetics) . .